2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(2,5-dimethylphenyl)butanamide
Description
2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(2,5-dimethylphenyl)butanamide is a useful research compound. Its molecular formula is C22H24N4O3S2 and its molecular weight is 456.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Exploration
- Heterocyclic Synthesis : One study detailed an expeditious synthesis of thienopyridines and other fused derivatives from similar compounds, showcasing the versatility of these compounds in creating structurally complex and biologically significant molecules (Harb, Hussein, & Mousa, 2006).
- Synthesis with Heterocyclic β-Enaminonitriles : Another research demonstrated the synthetic potency of phenylsulfonylacetophenones for developing polyfunctionally substituted thiophenes, further emphasizing the compound's utility in heterocyclic chemistry (Sherif & Hussein, 1997).
Biological Activity and Applications
- Antimicrobial Activity : Novel pyrazolopyrimidine derivatives containing phenylsulfonyl groups have been synthesized, showing significant antimicrobial activities, suggesting potential for developing new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).
- Insecticidal and Antibacterial Potential : The synthesis and evaluation of pyrimidine linked pyrazole heterocyclics underlined their insecticidal and antibacterial potential, demonstrating the chemical's relevance in agricultural sciences (Deohate & Palaspagar, 2020).
Chemical Interaction and Synthesis Mechanisms
- Crystal Structure Analysis : Studies on the crystal structures of pyrimethamine derivatives highlighted the role of sulfonate/carboxylate interactions, providing insights into the compound's structural properties and potential for drug design (Balasubramani, Muthiah, & Lynch, 2007).
Herbicidal Activity
- Herbicidal Applications : Research on N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides showed moderate to good selective herbicidal activity, indicating the compound's agricultural applications (Liu & Shi, 2014).
properties
IUPAC Name |
2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(2,5-dimethylphenyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S2/c1-4-18(21(27)25-17-12-14(2)10-11-15(17)3)30-22-24-13-19(20(23)26-22)31(28,29)16-8-6-5-7-9-16/h5-13,18H,4H2,1-3H3,(H,25,27)(H2,23,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBPQNJDKOPQBOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=C(C=CC(=C1)C)C)SC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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